Cas no 877-39-4 (4-methyl-2-phenyl-1,3-oxazole)

• Product Name: 4-methyl-2-phenyl-1,3-oxazole
• CAS No: 877-39-4
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD11055268
• CID: 707309
• PubChem ID: 594333
• Update Time: 2025-04-19

4-methyl-2-phenyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• Oxazole,4-methyl-2-phenyl-
• 4-METHYL-2-PHENYL-1,3-OXAZOLE
• 4-Methyl-2-phenyl-1,3-oxazole #
• J-515723
• Oxazole, 4-methyl-2-phenyl-
• 877-39-4
• KIDJISUVJMVGAN-UHFFFAOYSA-N
• InChI=1/C10H9NO/c1-8-7-12-10(11-8)9-5-3-2-4-6-9/h2-7H,1H
• 4-Methyl-2-phenyloxazole
• FT-0742133
• methylphenyloxazole
• SCHEMBL3951956
• AS-8226
• AKOS006308143
• DTXSID30344080
• EN300-2008485
• CS-0456844
• MFCD11055268
• 4-methyl-2-phenyl-1,3-oxazole

• MDL： MFCD11055268
• Inchi： 1S/C10H9NO/c1-8-7-12-10(11-8)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： KIDJISUVJMVGAN-UHFFFAOYSA-N
• SMILES： O1C=C(C)N=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 159.068413911g/mol
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų